2-(2-fluorobenzyl)-5-methyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-5-methyl-1,1-dioxo-1,2,6-thiadiazine-4-carboxylic acid
• InChI: InChI=1S/C12H11FN2O4S/c1-8-10(12(16)17)7-15(20(18,19)14-8)6-9-4-2-3-5-11(9)13/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key: YJNFEJWKQOAEJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NS(=O)(=O)N(C=C1C(=O)O)CC2=CC=CC=C2F
• Molecular Formula: C12H11FN2O4S
• Molecular Weight: 298.29 g/mol

Description

The compound “2-(2-fluorobenzyl)-5-methyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide” is a complex organic molecule that contains several functional groups and rings. The molecule contains a thiadiazine ring, which is a type of heterocyclic compound that contains sulfur and nitrogen atoms. The molecule also contains a carboxylic acid group, a fluorobenzyl group, and a methyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiadiazine ring and the introduction of the fluorobenzyl, methyl, and carboxylic acid groups. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiadiazine ring, for example, would likely have a planar structure due to the presence of the sulfur and nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the thiadiazine ring, fluorobenzyl group, methyl group, and carboxylic acid group could all influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the carboxylic acid group could make the compound more polar and increase its solubility in water.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators .

Mode of Action

It is known that the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring, such as halo, alkyl, aryl, alkylamino, benzyl, keto, etc, are responsible for its activity . The compound’s interaction with its targets likely involves these functional groups, leading to changes in the target’s function.

Biochemical Pathways

These could potentially include pathways related to microbial growth, viral replication, blood pressure regulation, glucose metabolism, cancer cell proliferation, potassium channel activation, and AMPA receptor modulation .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. For example, if the compound is used as a drug, it could have potential side effects or toxicities.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. For example, if the compound shows promising biological activity, it could be developed into a new drug.